Cas no 105-80-6 (Diisobutyl Azelate)

• Product Name: Diisobutyl Azelate
• CAS No: 105-80-6
• MF: C₁₇H₃₂O₄
• MW: 300.433586120605
• MDL: MFCD00048345
• CID: 204251
• PubChem ID: 7776
• Update Time: 2025-04-23

Diisobutyl Azelate Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid,1,9-bis(2-methylpropyl) ester
• bis(2-methylpropyl) nonanedioate
• diisobutyl azelate
• Diisobutyl nonanedioate
• Azelaic acid,diisobutyl ester
• Diisobutyl azelaate
• Diisobutylazelat
• EINECS 203-333-1
• Nonanedioic acid,bis(2-methylpropyl) ester
• Hallco-3880
• Diisobutylazelaate
• Nonanedioic acid bis(2-methylpropyl) ester
• Nonanedioic acid, bis(2-methylpropyl) ester
• Azelaic acid, diisobutyl ester
• Nonanedioic acid, 1,9-bis(2-methylpropyl) ester
• AK158465
• Diisobutyl azelaate #
• di-(isobutyl)-azelate
• Hallco 3880
• KEVDDQOYWPSMFD-UHFFFAOYSA-N
• ST24046579
• Nona
• AKOS024258487
• AI3-07964
• MFCD00048345
• SY032074
• Nonanedioic acid, di-(2-methylpropyl) ester
• CS-0154213
• 105-80-6
• DS-9358
• NS00023390
• DTXSID5059323
• Diisobutylnonanedioate
• s10470
• FT-0622517
• SCHEMBL1977708
• DB-170801
• Diisobutyl Azelate

• MDL： MFCD00048345
• Inchi： 1S/C17H32O4/c1-14(2)12-20-16(18)10-8-6-5-7-9-11-17(19)21-13-15(3)4/h14-15H,5-13H2,1-4H3
• InChI Key： KEVDDQOYWPSMFD-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(CCCCCCCC(=O)OCC(C)C)=O

Computed Properties

• Exact Mass: 300.23000
• Monoisotopic Mass: 300.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 52.60000
• LogP: 4.11550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diisobutyl Azelate

Introduction to Nonanedioic acid, bis(2-methylpropyl) ester and its CAS No. 105-80-6

Nonanedioic acid, bis(2-methylpropyl) ester, a compound with the chemical formula C₁₆H₃₀O₄, is a derivative of nonanedioic acid that has garnered significant attention in the field of chemical and pharmaceutical research. This compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 105-80-6, which distinguishes it in the vast repository of chemical substances. TheCAS registry number system provides a unique identifier for each chemical substance, ensuring precise and unambiguous communication in scientific literature and industrial applications.

The structure of Nonanedioic acid, bis(2-methylpropyl) ester consists of a nonanedioic acid backbone, which is a dicarboxylic acid with nine carbon atoms, esterified with two 2-methylpropyl groups. This structural configuration imparts specific physicochemical properties that make it a valuable intermediate in various synthetic processes. The presence of the ester groups enhances the compound's solubility in organic solvents, making it particularly useful in organic synthesis and as a precursor in the production of more complex molecules.

In recent years, Nonanedioic acid, bis(2-methylpropyl) ester has been explored for its potential applications in pharmaceuticals and materials science. Its unique chemical properties have made it a subject of interest in the development of novel materials with enhanced mechanical and thermal stability. Additionally, researchers have been investigating its role as a building block in the synthesis of biodegradable polymers, which are becoming increasingly important due to environmental concerns.

One of the most intriguing aspects of Nonanedioic acid, bis(2-methylpropyl) ester is its potential as an intermediate in drug development. The compound's ability to undergo various chemical transformations allows for the synthesis of complex pharmacophores that can be incorporated into drug molecules. For instance, recent studies have demonstrated its utility in the preparation of nonapeptides and other bioactive molecules that exhibit promising biological activities. These findings highlight the compound's versatility and its potential to contribute to the discovery of new therapeutic agents.

The pharmaceutical industry has shown particular interest inNonanedioic acid, bis(2-methylpropyl) ester due to its role in synthesizing novel drug candidates. Researchers have been leveraging its structural features to develop molecules with improved pharmacokinetic properties. For example, derivatives of this compound have been investigated for their potential as inhibitors of enzymes involved in inflammatory pathways. Such inhibitors could lead to the development of new treatments for chronic inflammatory diseases.

Beyond pharmaceutical applications, Nonanedioic acid, bis(2-methylpropyl) ester has found utility in materials science. Its incorporation into polymer matrices enhances the performance characteristics of these materials. For instance, studies have shown that adding this compound to polyethylene terephthalate (PET) improves its thermal stability and mechanical strength. These improvements make PET-based materials more suitable for high-performance applications such as aerospace components and advanced packaging solutions.

The environmental impact of using Nonanedioic acid, bis(2-methylpropyl) ester as an intermediate has also been a focus of research. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize processes involving this compound, ensuring that its production is both efficient and environmentally friendly.

In conclusion, Nonanedioic acid, bis(2-methylpropyl) ester is a versatile compound with significant potential across multiple industries. Its unique chemical properties make it a valuable intermediate in pharmaceutical synthesis and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific and industrial innovation.